Cas no 811867-14-8 (2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro-)

• Product name: 2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro-
• CAS No: 811867-14-8
• MF: C₁₆H₂₁N₃O₃
• MW: 303.35624
• CID: 704351
• PubChem ID: 71421031

2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro-
• 2-[2-[2-(3-azidoprop-1-enyl)phenoxy]ethoxy]oxane
• 811867-14-8
• 2-{2-[2-(3-Azidoprop-1-en-1-yl)phenoxy]ethoxy}oxane
• DTXSID00840201

• Inchi： InChI=1S/C16H21N3O3/c17-19-18-10-5-7-14-6-1-2-8-15(14)20-12-13-22-16-9-3-4-11-21-16/h1-2,5-8,16H,3-4,9-13H2
• InChI Key： MKYIZMZHJSJKRI-UHFFFAOYSA-N
• SMILES： C1CCOC(C1)OCCOC2=CC=CC=C2C=CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 42Ų